Cas no 2171603-92-0 (1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine)

• Product Name: 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine
• CAS No: 2171603-92-0
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5564778
• PubChem ID: 165592835
• Update Time: 2025-10-29

1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1634412
• 2171603-92-0
• 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C9H15N3/c1-12-6-4-7(10)9(12)8-3-2-5-11-8/h2-3,5,7,9,11H,4,6,10H2,1H3
• InChI Key： YBVIKSGPNHPJIL-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C1C1=CC=CN1)N

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 45Ų

Additional information on 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine

Professional Introduction to 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine (CAS No. 2171603-92-0)

1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 2171603-92-0, has garnered considerable attention due to its potential applications in drug discovery and development. The unique arrangement of its core structure, which includes a pyrrolidine ring fused with a pyrrole moiety, makes it a promising candidate for further exploration in medicinal chemistry.

The compound’s molecular formula and structural features suggest a high degree of versatility, which is a critical factor in the design of novel therapeutic agents. The presence of an amine group at the 3-position of the pyrrolidine ring and a methyl group at the 1-position adds to its chemical reactivity, enabling diverse modifications and functionalizations. These attributes make 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine a valuable building block for synthesizing more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds due to their widespread presence in bioactive natural products and synthetic drugs. The pyrrolyl-pyrrolidine scaffold found in this compound is particularly noteworthy, as it has been implicated in several pharmacologically relevant molecules. For instance, derivatives of this core structure have shown promise in the development of treatments for neurological disorders, cardiovascular diseases, and infectious diseases. The ability to modulate the electronic and steric properties of the molecule through strategic substitutions offers a rich palette for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications can influence biological activity. Molecular modeling studies on 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine have revealed insights into its binding interactions with biological targets. These studies suggest that the compound can be engineered to exhibit high affinity for specific receptors or enzymes, making it a potential lead compound for drug development. The integration of machine learning algorithms has also accelerated the process of identifying optimal analogs by predicting binding affinities and pharmacokinetic profiles.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the pyrrolyl-pyrrolidine core, followed by functional group interconversions to introduce the desired substituents. Advances in catalytic processes have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements are crucial for scaling up production while adhering to environmental regulations.

The pharmacological potential of 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine has been explored through various preclinical studies. Initial investigations have demonstrated its ability to modulate neurotransmitter systems, which could be beneficial in treating conditions such as depression and anxiety. Additionally, its interaction with inflammatory pathways has been investigated, suggesting potential applications in anti-inflammatory therapies. These findings underscore the importance of this compound as a scaffold for developing novel therapeutics.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical trials can commence. Current research on 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine is focused on optimizing its pharmacokinetic properties, such as solubility and metabolic stability, to enhance bioavailability. Furthermore, toxicological studies are being conducted to assess potential side effects and long-term safety profiles. These studies are essential for advancing the compound towards clinical development.

The collaboration between academic researchers and industry scientists has been instrumental in driving progress in this field. Open innovation models have facilitated knowledge sharing and accelerated the translation of laboratory findings into market-ready drugs. The case of 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-amine exemplifies how interdisciplinary approaches can lead to breakthroughs in drug discovery. By leveraging expertise from chemistry, biology, and computational science, researchers are able to tackle complex challenges more effectively.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Exploration into its role in cancer therapy has shown encouraging results, particularly in targeting specific oncogenic pathways. Moreover, its potential use as an adjuvant therapy alongside existing treatments is being investigated. As our understanding of disease mechanisms continues to evolve, so too will the ways in which compounds like 1-methyl-2-(1H-pyrrol-2-yl)pyrrolidin-3-am ine can be harnessed for therapeutic benefit.